Cas no 179898-81-8 (tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate)

• Product Name: tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• CAS No: 179898-81-8
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD24465869
• CID: 1370689
• PubChem ID: 23433650
• Update Time: 2025-05-20

tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-3,3-dimethyl-4-oxo-,1,1-dimethylethyl ester
• 3,3-Dimethyl-4-oxo-3,4-dihydro-2H-quinoline-1-carboxylic acid tert-butyl ester
• tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• tert-butyl 3,3-dimethyl-4-oxo-2H-quinoline-1-carboxylate
• 4566AJ
• SB34400
• A910893
• 1 -tert-butyloxycarbonyl-1,2,3,4-tetrahydro-3,3-dimethyl-4-quinolinone
• 1-tert-butyloxycarbonyl-1,2,3,4,-tetrahydro-3,3-dimethyl-4-quinolinone
• 1-tert-butyloxycarbonyl-1,2,3,4-tetrahydr0-3,3-dimethyl-4-quinolinone
• 1-tert-

• MDL： MFCD24465869
• Inchi： 1S/C16H21NO3/c1-15(2,3)20-14(19)17-10-16(4,5)13(18)11-8-6-7-9-12(11)17/h6-9H,10H2,1-5H3
• InChI Key： UVIMEGQRBNTSHQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC=CC=2C(C(C)(C)C1)=O)=O

Computed Properties

• Exact Mass: 275.152
• Monoisotopic Mass: 275.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 370.5±22.0 °C at 760 mmHg
• Flash Point: 177.9±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate

tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 179898-81-8)

tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 179898-81-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBDMODQ, is a derivative of quinoline and features a tert-butyl group and a carboxylate ester moiety, which contribute to its unique chemical properties and potential biological activities.

The structure of tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate consists of a quinoline ring system with a ketone functionality at the 4-position and a tert-butyl ester group at the 1-position. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it suitable for various biological applications. The carboxylate ester moiety can be hydrolyzed under physiological conditions, potentially releasing active metabolites.

Recent research has focused on the potential therapeutic applications of tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate. Studies have shown that this compound exhibits significant antioxidant and anti-inflammatory properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that TBDMODQ effectively scavenges reactive oxygen species (ROS) and inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that TBDMODQ could be a promising candidate for the treatment of inflammatory diseases and oxidative stress-related disorders.

In addition to its antioxidant and anti-inflammatory activities, tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate has been investigated for its potential as an anti-cancer agent. Research conducted by a team at the National Cancer Institute found that TBDMODQ exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The synthesis of tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate is well-documented in the literature. A common synthetic route involves the condensation of 2-methylquinolinone with tert-butyl bromoacetate in the presence of a base such as potassium carbonate. This reaction typically yields high purity products with good yields. The ease of synthesis and scalability make TBDMODQ an attractive compound for further development in pharmaceutical research.

Pharmacokinetic studies have provided valuable insights into the behavior of tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate in biological systems. In vivo studies in animal models have shown that TBDMODQ exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for its potential use as an oral therapeutic agent.

Furthermore, safety assessments have indicated that tert-Butyl 3,3-dimethyl-4-oxo-3,4-dihydroquinoline-1(2H)-carboxylate is well-tolerated at therapeutic doses. Toxicological studies have not reported any significant adverse effects at concentrations relevant to therapeutic applications. However, further long-term safety studies are necessary to fully evaluate its safety profile.

In conclusion, tert-Butyl 3,3-dimethyl-4-oxyo-oxydihydroquinoline-oxy-carboxylic acid tert-butylester (CAS No. 179898-81) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.